5-[3-(Trifluoromethyl)phenyl]pentanoic acid
Catalog No.
S14222830
CAS No.
M.F
C12H13F3O2
M. Wt
246.22 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
5-[3-(Trifluoromethyl)phenyl]pentanoic acid
IUPAC Name
5-[3-(trifluoromethyl)phenyl]pentanoic acid
Molecular Formula
C12H13F3O2
Molecular Weight
246.22 g/mol
InChI
InChI=1S/C12H13F3O2/c13-12(14,15)10-6-3-5-9(8-10)4-1-2-7-11(16)17/h3,5-6,8H,1-2,4,7H2,(H,16,17)
InChI Key
DISCWYIFZNIYAG-UHFFFAOYSA-N
Canonical SMILES
C1=CC(=CC(=C1)C(F)(F)F)CCCCC(=O)O
XLogP3
3.6
Hydrogen Bond Acceptor Count
5
Hydrogen Bond Donor Count
1
Exact Mass
246.08676414 g/mol
Monoisotopic Mass
246.08676414 g/mol
Heavy Atom Count
17
Dates
Last modified: 08-10-2024
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